Cas no 89767-83-9 (2-Butanone, 4,4'-(1,3-phenylene)bis[1-chloro-)

2-Butanone, 4,4'-(1,3-phenylene)bis[1-chloro- structure
89767-83-9 structure
Product Name:2-Butanone, 4,4'-(1,3-phenylene)bis[1-chloro-
CAS No:89767-83-9
MF:C14H16Cl2O2
MW:287.181642532349
CID:589680
PubChem ID:13224644
Update Time:2025-04-19

2-Butanone, 4,4'-(1,3-phenylene)bis[1-chloro- Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-4-[3-(4-chloro-3-oxobutyl)phenyl]butan-2-one
    • 89767-83-9
    • DTXSID50529877
    • 4,4'-(1,3-Phenylene)bis(1-chlorobutan-2-one)
    • 2-Butanone, 4,4'-(1,3-phenylene)bis[1-chloro-
    • Inchi: 1S/C14H16Cl2O2/c15-9-13(17)6-4-11-2-1-3-12(8-11)5-7-14(18)10-16/h1-3,8H,4-7,9-10H2
    • InChI Key: MNCCSRMBFUWZEV-UHFFFAOYSA-N
    • SMILES: ClCC(CCC1C=CC=C(C=1)CCC(CCl)=O)=O

Computed Properties

  • Exact Mass: 286.0527351g/mol
  • Monoisotopic Mass: 286.0527351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 34.1Ų
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